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Compound of Interest

Compound Name: Diallyl malonate

Cat. No.: B160601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for diallyl
malonate, also known as diethyl 2,2-diallylmalonate. The information is compiled from various

safety data sheets (SDSs) and chemical databases to ensure a thorough understanding for

professionals in research and development. This document presents quantitative data in

structured tables and visualizes key safety workflows and hazard classifications as mandated.

Chemical and Physical Properties
Diallyl malonate is a colorless to pale yellow liquid with a fruity odor.[1] It is soluble in organic

solvents like ethanol and ether but has limited solubility in water.[1] Below is a summary of its

key physical and chemical properties.
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Property Value Source

Molecular Formula C₁₃H₂₀O₄ [1][2][3]

Molecular Weight 240.30 g/mol [3][4]

Appearance Colorless to pale yellow liquid [1][5]

Odor Fruity [1]

Density 0.994 g/mL at 25 °C [2][6][7]

Boiling Point 128-130 °C at 12 mmHg [2][6][7]

Flash Point >110 °C (>230 °F) [2][5]

Water Solubility
Sparingly soluble (0.72 g/L at

25°C)
[2][7]

Refractive Index n20/D 1.446 [6][7]

Hazard Identification and Classification
Diallyl malonate is classified as a hazardous substance. The following table summarizes its

GHS classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory system)

H335: May cause respiratory

irritation

Sources:[3][6][8][9][10]

The relationship between the hazard classifications and the corresponding safety measures is

visualized in the diagram below.
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Hazard Classifications

GHS Pictogram
Precautionary Statements

Skin Irritation (Category 2)
H315: Causes skin irritation

P302 + P352
IF ON SKIN: Wash with plenty of soap a

Response

Eye Irritation (Category 2A)
H319: Causes serious eye irritation

P305 + P351 + P338
IF IN EYES: Rinse cautiously with wate

Response

STOT SE (Category 3)
H335: May cause respiratory irritation

P304 + P340
IF INHALED: Remove person to fresh a

Response

P280
Wear protective gloves/eye protection/faWear PPE

P261
Avoid breathing dust/fume/gas/mist/vap

Avoid Inhalation

Click to download full resolution via product page

Caption: GHS Hazard Classification and Precautionary Response for Diallyl Malonate.

Toxicological Information
The toxicological properties of diallyl malonate have not been fully investigated.[5][9]

However, it is known to cause skin, eye, and respiratory irritation.[3][5][8]
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Endpoint Result Species Source

Acute Toxicity No data available - [10]

Skin

Corrosion/Irritation
Category 2 - [10]

Serious Eye

Damage/Irritation
Category 2 - [10]

Respiratory or Skin

Sensitization
No data available - [10]

Germ Cell

Mutagenicity
No data available - [10]

Carcinogenicity No data available - [10]

Reproductive Toxicity No data available - [10]

STOT-Single

Exposure

Category 3

(Respiratory system)
- [10]

STOT-Repeated

Exposure
No data available - [10]

Aspiration Hazard No data available - [10]

Experimental Protocols: Detailed methodologies for the toxicological studies cited in safety

data sheets are typically not publicly available. This information is proprietary to the commercial

laboratories that conduct the testing under regulatory guidelines (e.g., OECD, EPA). The

summaries provided in SDSs are intended to convey the hazards to end-users.

First-Aid Measures
In case of exposure to diallyl malonate, the following first-aid measures should be taken.[5][9]
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Exposure Route First-Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Get medical attention if you

feel unwell.[5][9]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. If skin irritation occurs, get medical

advice/attention.[5][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.[5][9]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention.[5][9]

Handling, Storage, and Emergency Procedures
Proper handling and storage are crucial to ensure safety when working with diallyl malonate.

Handling:

Avoid contact with skin and eyes.[5]

Avoid breathing vapors or mist.[5]

Use only outdoors or in a well-ventilated area.[9]

Wash hands thoroughly after handling.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[5][9]
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Keep the container tightly closed.[5][9]

Store locked up.[9]

Incompatible materials include acids, bases, and strong oxidizing agents.[5][9]

Spill Response Workflow:

The following diagram illustrates the logical workflow for responding to a diallyl malonate spill.
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Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Non-Essential Personnel

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material like sand or earth)

Collect Absorbed Material
(Place in a suitable, closed container)

Clean the Affected Area

Dispose of Waste
(Follow local, state, and federal regulations)

Spill Response Complete

Click to download full resolution via product page

Caption: Logical Workflow for Diallyl Malonate Spill Response.
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Fire-Fighting Measures
Suitable Extinguishing Media:

Water spray[5][9][11]

Carbon dioxide (CO₂)[5][9][11]

Dry chemical[5][9][11]

Foam[5][11]

Unsuitable Extinguishing Media: No limitations are given for this substance.

Specific Hazards Arising from the Chemical:

Combustible liquid.[11]

Vapors are heavier than air and may spread along floors.

Forms explosive mixtures with air on intense heating.

Hazardous combustion products include carbon oxides (CO, CO₂).[5][9]

Protective Equipment for Firefighters:

Wear a self-contained breathing apparatus (SCBA) with a full face-piece operated in

pressure-demand or other positive pressure mode.[5][9]

Wear appropriate protective clothing to prevent skin contact.

Ecological Information
Ecotoxicity: Do not let the product enter drains.[9] The ecological effects have not been fully

investigated.

Persistence and Degradability: The substance is insoluble in water and is not likely to be

mobile in the environment due to its low water solubility.[9]
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Bioaccumulation/Accumulation: No information is available.[9]

This guide is intended for informational purposes for trained professionals and should not be a

substitute for a formal safety review and adherence to all applicable regulations. Always consult

the most current Safety Data Sheet from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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